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CAS No.: 101-50-8

Cat. No.: B089891

Get Quote

Application Note: Acid Yellow 9 (Fast Yellow AB) Staining Protocol for Biological Tissues

Abstract
Acid Yellow 9 (CAS: 2706-28-7), historically known as Fast Yellow AB or E105, is a

disulfonated anionic azo dye. While its use as a food additive was banned due to toxicological

concerns, it remains a valuable, albeit specialized, tool in histological research. Unlike the

common Van Gieson’s stain which colors collagen red and cytoplasm yellow, Acid Yellow 9 is

utilized in specific trichrome variants (e.g., Wallart & Honette’s method) to stain collagen fibers

a distinct yellow, providing high-contrast visualization against red-stained cytoplasm and black

nuclei. This application note details the physicochemical mechanism, safety profile, and a

modernized step-by-step protocol for utilizing Acid Yellow 9 in connective tissue analysis.

Physicochemical Profile & Mechanism of Action
Chemical Identity

Common Name: Acid Yellow 9 (Fast Yellow AB)[1][2][3]
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CAS Number: 2706-28-7[3]

Chemical Structure: Disodium 2-amino-5-[(E)-(4-sulfonatophenyl)diazenyl]benzene-1-

sulfonate

Classification: Anionic Monoazo Dye

Solubility: Soluble in water and ethanol; insoluble in xylene.

Mechanism of Staining
Acid Yellow 9 functions as an acid dye (anionic). Its staining mechanism relies on two core

principles:

Electrostatic Interaction (Ionic Bonding): In an acidic environment (pH < 4.0), the amino

groups of tissue proteins (lysine, arginine, histidine) become protonated (

). The sulfonate groups (

) on the Acid Yellow 9 molecule form strong ionic bonds with these cationic sites.

Differential Permeability (Trichrome Principle): In trichrome protocols, tissue selectivity is

achieved through the use of dyes with different molecular weights (MW) and a polyacid

differentiator (e.g., Phosphomolybdic Acid - PMA).

Step 1: A smaller red dye (e.g., Acid Fuchsin) initially stains all tissue.[4]

Step 2: PMA displaces the red dye from the porous collagen fibers but not from the denser

cytoplasm/muscle.

Step 3: Acid Yellow 9 (MW ~401.3 g/mol ) is applied. It occupies the now-vacated binding

sites in the collagen fibers, resulting in yellow collagen and red cytoplasm.
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Figure 1: Mechanistic workflow of Acid Yellow 9 in a differential trichrome staining system.

Safety & Handling (Crucial)
WARNING: Acid Yellow 9 is a banned food additive (E105) in the EU and USA due to the

potential release of aromatic amines upon metabolism or degradation.

PPE: Nitrile gloves, lab coat, and safety goggles are mandatory.

Dust Control: Handle powder in a fume hood to avoid inhalation.

Waste Disposal: Collect all dye waste as hazardous chemical waste. Do not pour down the

drain.

Experimental Protocol: Modified Wallart & Honette
Trichrome
This protocol is optimized for formalin-fixed, paraffin-embedded (FFPE) tissues. It reverses the

standard Van Gieson color scheme, rendering collagen yellow and cytoplasm red.

Reagents Preparation
Solution Composition Storage

A. Nuclear Stain
Weigert’s Iron Hematoxylin

(Parts A + B mixed 1:1)
Prepare fresh

B. Cytoplasmic Stain
1% Acid Fuchsin in 1% Acetic

Acid
Room Temp (6 mo)

C. Differentiator
1% Phosphomolybdic Acid

(PMA) aqueous
4°C (Dark)

D. Collagen Stain
1.5% Acid Yellow 9 in 1%

Acetic Acid
Room Temp (Dark)

E. Acid Rinse
1% Acetic Acid in Distilled

Water
Room Temp
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Staining Procedure
Deparaffinization:

Xylene: 3 changes, 5 minutes each.[5]

Ethanol (100% -> 95% -> 70%): 2 minutes each.

Wash in distilled water.[1][4][5][6][7]

Nuclear Staining:

Stain with Weigert’s Iron Hematoxylin for 10 minutes.

Note: Iron hematoxylin is required to resist the subsequent acidic dye solutions.

Wash in running tap water for 10 minutes (bluing).

Cytoplasmic Staining (The Red Step):

Stain with Solution B (Acid Fuchsin) for 5–8 minutes.

Rinse briefly in distilled water.

Differentiation (The Critical Step):

Treat with Solution C (Phosphomolybdic Acid) for 5–10 minutes.

Observation: The tissue should appear faded; collagen is being cleared of the red dye.

Do not rinse. Drain the slide directly.[4]

Collagen Staining (The Yellow Step):

Apply Solution D (Acid Yellow 9) for 5 minutes.

Mechanism:[5][6][8] The yellow dye occupies the collagen sites vacated by the PMA.

Differentiation & Dehydration:
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Rinse in Solution E (1% Acetic Acid) for 1 minute.

Dehydrate rapidly through 95% Ethanol and 100% Ethanol (the yellow dye is highly

soluble in water; rapid dehydration preserves the stain).

Clear in Xylene (2 changes).

Mount with resinous mounting medium (e.g., DPX).

Expected Results
Tissue Component Color

Collagen Fibers Bright Yellow

Cytoplasm / Muscle Red

Nuclei Black / Dark Blue

Erythrocytes Red (variable)

Troubleshooting & Optimization
Problem Possible Cause Solution

Collagen is Red, not Yellow
Insufficient differentiation (Step

4).

Increase PMA time to 15 mins

to fully displace Acid Fuchsin

from collagen.

Collagen is Pale/Weak Over-washing after Step 5.

Acid Yellow 9 leaches out in

water. Use 1% Acetic Acid for

rinsing and dehydrate rapidly.

Cytoplasm is Yellow
Acid Yellow 9 concentration

too high or time too long.

Decrease AY9 staining time to

2-3 mins.

Nuclei Faded
Hematoxylin removed by acid.

[4]

Ensure Weigert’s Iron

Hematoxylin is used (Alum

hematoxylin is not acid-

resistant).
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Protocol Workflow Diagram
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Figure 2: Step-by-step workflow for the Modified Wallart & Honette Trichrome using Acid Yellow

9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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